Cas no 2090758-31-7 (2-methyl-5-oxo-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid)

• Product Name: 2-methyl-5-oxo-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid
• CAS No: 2090758-31-7
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 5267372
• Update Time: 2025-05-21

2-methyl-5-oxo-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridine-3-carboxylic acid, 5,6,7,8-tetrahydro-2-methyl-5-oxo-
• 2-methyl-5-oxo-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid

• Inchi： 1S/C10H10N2O3/c1-5-6(10(14)15)4-7-8(12-5)2-3-11-9(7)13/h4H,2-3H2,1H3,(H,11,13)(H,14,15)
• InChI Key： ZEDBURGGDJKVSN-UHFFFAOYSA-N
• SMILES： N1C2=C(C(=O)NCC2)C=C(C(O)=O)C=1C

Additional information on 2-methyl-5-oxo-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid

Comprehensive Overview of 2-methyl-5-oxo-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid (CAS No. 2090758-31-7)

2-methyl-5-oxo-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid (CAS No. 2090758-31-7) is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the 1,6-naphthyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a carboxylic acid moiety and a methyl group at the 2-position enhances its reactivity and makes it a valuable intermediate in drug discovery.

In recent years, the demand for 1,6-naphthyridine derivatives has surged due to their applications in targeting enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. Researchers are particularly interested in 2-methyl-5-oxo-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid for its potential as a kinase inhibitor or protease modulator, aligning with the growing trend of precision medicine and personalized therapies.

The synthesis of 2-methyl-5-oxo-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid typically involves multi-step organic reactions, including cyclization and oxidation processes. Its CAS No. 2090758-31-7 serves as a unique identifier in chemical databases, facilitating its traceability in regulatory and research contexts. The compound's molecular weight and solubility properties are critical for formulation development, especially in drug delivery systems.

From an industrial perspective, 2-methyl-5-oxo-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly catalytic methods to produce this compound, reducing waste and energy consumption. This aligns with the global push toward environmentally friendly pharmaceuticals and green manufacturing practices.

In analytical chemistry, 2-methyl-5-oxo-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and consistency, which are vital for preclinical and clinical studies. The compound's stability under various conditions is also a key focus, as it impacts shelf life and storage requirements.

The rise of AI-driven drug discovery has further spotlighted compounds like 2-methyl-5-oxo-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid. Machine learning models are being trained to predict its interactions with biological targets, accelerating the identification of novel therapeutics. This intersection of computational chemistry and experimental validation is reshaping the pharmaceutical landscape.

For researchers and manufacturers, sourcing high-quality 2-methyl-5-oxo-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid (CAS No. 2090758-31-7) is essential. Suppliers must adhere to Good Manufacturing Practices (GMP) to meet regulatory standards. The compound's patent status and intellectual property considerations are also critical for commercialization efforts.

In summary, 2-methyl-5-oxo-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid represents a promising scaffold in medicinal chemistry. Its versatility, combined with advancements in synthetic methodologies and bioinformatics, positions it as a key player in the development of next-generation therapeutics. As the scientific community continues to explore its applications, this compound is poised to contribute significantly to innovative drug design and biomedical research.